N-(3-chlorophenyl)-2-(3-oxo-8-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[8-(4-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C20H16ClN5O3/c1-13-5-7-16(8-6-13)29-19-18-24-26(20(28)25(18)10-9-22-19)12-17(27)23-15-4-2-3-14(21)11-15/h2-11H,12H2,1H3,(H,23,27)
• InChI Key: KZBQSMWSBGKTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C20H16ClN5O3
• Molecular Weight: 409.8 g/mol

Description

N-(3-chlorophenyl)-2-(3-oxo-8-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5O3 and its molecular weight is 409.83. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-(3-oxo-8-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-(3-oxo-8-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Applications

Compounds within the [1,2,4]triazolo and pyrazine families have been synthesized and evaluated for their biological activities, including anticancer and antimicrobial effects. For instance, a study on the synthesis of antipyrine-based heterocycles demonstrated that some newly synthesized compounds possess anticancer and antimicrobial activities, highlighting the potential therapeutic applications of such molecules in treating infectious diseases and cancer (S. Riyadh, N. A. Kheder, & Ahlam M. Asiry, 2013). Similarly, derivatives of pyrazoline and pyrazole have been shown to exhibit antibacterial and antifungal activities, suggesting that compounds with similar structural features could be developed as new antimicrobial agents (S. Y. Hassan, 2013).

Synthesis and Biological Assessment

The synthesis and biological assessment of compounds featuring an 1,2,4-oxadiazol cycle indicate a methodological approach to developing molecules with potential pharmacological activities. Such studies provide a framework for the synthesis of diverse functionalized triazolo[4,3-a]pyridine derivatives, which could have various biological applications, including as potential pharmaceutical agents (V. R. Karpina et al., 2019).

Heterocyclic Compound Synthesis

The research on heterocyclic compounds, such as the synthesis of new analogs incorporating the thiadiazole moiety with insecticidal properties against certain pests, underscores the utility of such compounds in agricultural settings. This indicates that derivatives of [1,2,4]triazolo[4,3-a]pyrazine could also find applications in developing new agrochemicals (A. Fadda et al., 2017).